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Compound Name:
(2-Iodo-3-

methoxyphenyl)methanol

Cat. No.: B061547 Get Quote

Abstract
This application note details a robust and scalable protocol for the synthesis of (2-Iodo-3-
methoxyphenyl)methanol, a key intermediate in the development of various pharmaceutical

compounds and fine chemicals. The described method is based on the regioselective ortho-

iodination of 3-methoxybenzyl alcohol. This document provides comprehensive experimental

procedures, characterization data, and safety considerations suitable for researchers and

professionals in drug development and chemical synthesis.

Introduction
(2-Iodo-3-methoxyphenyl)methanol is a valuable building block in organic synthesis,

primarily utilized in cross-coupling reactions and the construction of complex molecular

architectures. The presence of the iodo- and methoxy- substituents on the phenyl ring, along

with the benzylic alcohol, offers multiple points for further functionalization. This protocol

outlines a straightforward and efficient method for its preparation on a large scale.
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Property Value

Molecular Formula C₈H₉IO₂[1]

Molecular Weight 264.06 g/mol [1]

CAS Number 162136-06-3[1][2]

Appearance Off-white to pale yellow solid

Purity ≥97%[1]

Experimental Protocol: Synthesis of (2-Iodo-3-
methoxyphenyl)methanol
This protocol describes the direct ortho-iodination of 3-methoxybenzyl alcohol using N-

iodosuccinimide (NIS) as the iodinating agent.
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Reagent Formula
Molecular
Weight

Quantity (for
10g scale)

Moles

3-Methoxybenzyl

alcohol
C₈H₁₀O₂ 138.16 g/mol 10.0 g 0.0724 mol

N-

Iodosuccinimide

(NIS)

C₄H₄INO₂ 224.98 g/mol 17.8 g 0.0792 mol

Acetonitrile

(CH₃CN)
C₂H₃N 41.05 g/mol 200 mL -

Dichloromethane

(CH₂Cl₂)
CH₂Cl₂ 84.93 g/mol 500 mL -

Sodium

thiosulfate

(Na₂S₂O₃)

Na₂S₂O₃ 158.11 g/mol
(10% aq.

solution)
-

Brine (Saturated

NaCl solution)
NaCl 58.44 g/mol

(Saturated aq.

solution)
-

Anhydrous

Magnesium

Sulfate (MgSO₄)

MgSO₄ 120.37 g/mol As needed -

Silica Gel (for

chromatography)
SiO₂ 60.08 g/mol As needed -

Hexane C₆H₁₄ 86.18 g/mol As needed -

Ethyl Acetate C₄H₈O₂ 88.11 g/mol As needed -
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Synthesis Workflow

Start

Reaction Setup:
- Add 3-methoxybenzyl alcohol to flask

- Dissolve in acetonitrile

Add N-Iodosuccinimide

Stir at Room Temperature
(4-6 hours)

Monitor by TLC

Incomplete

Quench with 10% aq. Na₂S₂O₃

Reaction Complete

Extract with Dichloromethane

Wash with Brine

Dry over MgSO₄ and Concentrate

Purify by Column Chromatography

Pure (2-Iodo-3-methoxyphenyl)methanol

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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